Cas no 1806184-97-3 (4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806184-97-3
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4836318
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-7(11)5-4(1-2-16)3-17-8(15)6(5)18-9(12,13)14/h3,7H,1H2
• InChI Key： MZWXSOYJEGAMMU-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CC#N)OC(F)(F)F

Computed Properties

• Exact Mass: 377.929
• Monoisotopic Mass: 377.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Guide to 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806184-97-3)

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806184-97-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethoxy functional groups, offers remarkable chemical properties that make it invaluable for research and industrial applications. Its molecular structure, which includes a pyridine-5-acetonitrile backbone, provides a versatile platform for further chemical modifications, enabling the development of novel compounds with tailored functionalities.

The growing interest in fluorinated compounds like 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile can be attributed to their enhanced stability, bioavailability, and metabolic resistance, which are critical factors in drug discovery and agrochemical formulations. Researchers are particularly intrigued by the compound's potential to serve as a building block for heterocyclic chemistry, a field that is currently experiencing rapid growth due to its applications in medicinal chemistry and material science. The presence of both iodo and trifluoromethoxy groups further enhances its reactivity, making it a prime candidate for cross-coupling reactions and other advanced synthetic methodologies.

In the pharmaceutical industry, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is being explored for its potential role in the development of next-generation therapeutics. The difluoromethyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates, making them more effective and longer-lasting. This has led to a surge in demand for such compounds, especially in the context of targeted drug delivery and precision medicine, two of the most talked-about topics in modern healthcare. Additionally, the compound's unique structure makes it a promising candidate for enzyme inhibition studies, which are crucial for understanding disease mechanisms and developing new treatments.

From an agrochemical perspective, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile holds immense potential as a crop protection agent. The trifluoromethoxy group is known for its ability to enhance the bioactivity of pesticides and herbicides, offering improved efficacy and reduced environmental impact. This aligns with the current global focus on sustainable agriculture and the need for eco-friendly solutions to combat pest resistance and climate change. As regulatory bodies tighten restrictions on traditional agrochemicals, the demand for innovative, fluorine-based alternatives like this compound is expected to rise significantly.

The synthesis and application of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile also intersect with cutting-edge trends in material science. Fluorinated compounds are increasingly being used to develop advanced materials with unique properties, such as high thermal stability, chemical resistance, and low surface energy. These materials find applications in electronics, coatings, and nanotechnology, areas that are currently at the forefront of scientific innovation. The compound's ability to act as a precursor for functionalized materials makes it a valuable asset for researchers working on next-generation technologies.

For those searching for CAS 1806184-97-3 or 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile suppliers, it is essential to consider factors such as purity, scalability, and regulatory compliance. The compound's specialized nature means that it is typically available through custom synthesis services or specialized chemical distributors. As the demand for fluorinated pyridine derivatives continues to grow, suppliers are increasingly focusing on providing high-quality products that meet the stringent requirements of research and industrial applications.

In conclusion, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806184-97-3) represents a fascinating intersection of chemistry, biology, and material science. Its unique structural features and versatile applications make it a compound of great interest to researchers and industries alike. Whether you are exploring its potential in drug discovery, agrochemical development, or advanced materials, this compound offers a wealth of opportunities for innovation and discovery. As the scientific community continues to uncover new applications for fluorinated compounds, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is poised to play a pivotal role in shaping the future of multiple industries.